2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%
Overview
Description
2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% (2F4M3TFPP) is an organic compound with a unique combination of properties that make it an attractive molecule for a variety of scientific research applications. It is a highly polar compound with a low melting point and high solubility in water and organic solvents, making it a versatile reagent for a wide range of experiments. Its low toxicity also makes it a safe and effective reagent for use in laboratory experiments.
Mechanism of Action
2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% is a highly polar compound, which makes it an ideal reagent for a variety of reactions. Its low melting point and high solubility in water and organic solvents make it an ideal reagent for a variety of reactions. Its low toxicity also makes it a safe and effective reagent for use in laboratory experiments.
Biochemical and Physiological Effects
2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% has been studied for its biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and viruses, as well as to reduce the toxicity of certain chemicals. It has also been found to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a highly polar compound with a low melting point and high solubility in water and organic solvents, making it a versatile reagent for a wide range of experiments. Its low toxicity also makes it a safe and effective reagent for use in laboratory experiments. However, it should be noted that its reactivity can be affected by the presence of other reagents and the reaction conditions.
Future Directions
The potential applications of 2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% are numerous and varied. It could be used in the development of new drugs or in the synthesis of new materials. It could also be used in the development of new catalysts or in the synthesis of new polymers. In addition, it could be used in the development of new methods for chemical synthesis or in the synthesis of new chemical compounds. Finally, it could be used to study the biochemical and physiological effects of 2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% on cells and organisms.
Synthesis Methods
2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% can be synthesized in several ways. One method involves the reaction of 4-methoxy-3-trifluoromethylphenol with 2-fluorobenzene in the presence of a base such as potassium hydroxide. The reaction is carried out at room temperature and yields the desired product in high yield.
Scientific Research Applications
2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% is a useful reagent for a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent for the synthesis of other organic compounds. It has also been used for the synthesis of polymers and for the synthesis of polymers with specific properties.
properties
IUPAC Name |
2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F4O2/c1-20-13-5-3-8(6-10(13)14(16,17)18)9-2-4-12(19)11(15)7-9/h2-7,19H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOVPNWXARIGNBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=C(C=C2)O)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684566 |
Source
|
| Record name | 3-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261972-22-8 |
Source
|
| Record name | [1,1′-Biphenyl]-4-ol, 3-fluoro-4′-methoxy-3′-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261972-22-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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